Cas no 1236007-18-3 (tert-butyl 3-(sulfanylmethyl)azetidine-1-carboxylate)

• Product Name: tert-butyl 3-(sulfanylmethyl)azetidine-1-carboxylate
• CAS No: 1236007-18-3
• MF: C₉H₁₇NO₂S
• MW: 203.301781415939
• MDL: MFCD22495226
• CID: 2854482
• PubChem ID: 59447122
• Update Time: 2025-06-09

tert-butyl 3-(sulfanylmethyl)azetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(sulfanylmethyl)azetidine-1-carboxylate
• SCHEMBL1334896
• tert-butyl 3-(mercaptomethyl)azetidine-1-carboxylate
• EN300-95931
• LZB00718
• D73908
• 1236007-18-3
• CS-0077479
• AB91493
• 1-Boc-3-(mercaptomethyl)-azetidine

• MDL： MFCD22495226
• Inchi： 1S/C9H17NO2S/c1-9(2,3)12-8(11)10-4-7(5-10)6-13/h7,13H,4-6H2,1-3H3
• InChI Key： QCTNXINLXSOPTR-UHFFFAOYSA-N
• SMILES： SCC1CN(C(=O)OC(C)(C)C)C1

Computed Properties

• Exact Mass: 203.09799996Da
• Monoisotopic Mass: 203.09799996Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 30.5Ų

Additional information on tert-butyl 3-(sulfanylmethyl)azetidine-1-carboxylate

Comprehensive Overview of tert-butyl 3-(sulfanylmethyl)azetidine-1-carboxylate (CAS No. 1236007-18-3)

tert-butyl 3-(sulfanylmethyl)azetidine-1-carboxylate (CAS No. 1236007-18-3) is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. This compound belongs to the class of azetidine derivatives, which are increasingly gaining attention due to their unique structural properties and applications in drug discovery. The presence of both a sulfanylmethyl group and a tert-butyl carboxylate moiety makes it a versatile intermediate for constructing complex molecules, particularly in the development of protease inhibitors and other bioactive agents.

In recent years, the demand for azetidine-based compounds has surged, driven by their potential in addressing challenges such as drug resistance and metabolic stability. Researchers are particularly interested in tert-butyl 3-(sulfanylmethyl)azetidine-1-carboxylate due to its ability to serve as a building block for peptidomimetics and small-molecule therapeutics. Its CAS No. 1236007-18-3 is frequently searched in academic databases and chemical supplier catalogs, reflecting its growing importance in medicinal chemistry.

The compound's synthesis typically involves multi-step organic reactions, including Boc protection and thiol-ene click chemistry, which are topics of high interest in modern synthetic methodologies. Its sulfanylmethyl functionality allows for further derivatization, enabling the creation of libraries of compounds for high-throughput screening. This aligns with the current trend of fragment-based drug design, a hot topic in pharmaceutical R&D.

From an industrial perspective, tert-butyl 3-(sulfanylmethyl)azetidine-1-carboxylate is valued for its stability and solubility profile, which are critical factors in process chemistry. Its tert-butyloxycarbonyl (Boc) group provides excellent protection for the azetidine nitrogen, a feature often exploited in peptide synthesis. These attributes make it a recurring subject in patents related to kinase inhibitors and GPCR-targeted drugs, areas that dominate current pharmaceutical pipelines.

Environmental and safety considerations are also part of the discourse around this compound. While not classified as hazardous, proper handling protocols for sulfur-containing compounds are often queried in research forums. The compound's biodegradability and ecological impact are subjects of ongoing study, reflecting the broader industry shift toward green chemistry principles.

Analytical characterization of CAS No. 1236007-18-3 typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods are frequently discussed in online chemistry communities, especially regarding the interpretation of spectral data for heterocyclic compounds. The compound's chiral center also makes it relevant to discussions about enantioselective synthesis, a cutting-edge area in asymmetric catalysis.

In the context of intellectual property, tert-butyl 3-(sulfanylmethyl)azetidine-1-carboxylate appears in numerous patent applications, particularly those related to cancer therapeutics and anti-inflammatory agents. This connection to high-value therapeutic areas drives significant commercial interest, with many researchers searching for efficient synthetic routes to this scaffold. The compound's role in structure-activity relationship (SAR) studies is another frequent topic in medicinal chemistry publications.

Looking forward, the applications of CAS No. 1236007-18-3 are expected to expand into emerging fields such as PROTAC technology and covalent drug discovery. Its reactive thiol group positions it as a potential linker in bioconjugation chemistry, an area gaining traction in antibody-drug conjugate development. These forward-looking applications ensure that this compound will remain a subject of scientific inquiry and industrial relevance for years to come.